Cas no 2229257-00-3 (1,1,3,3,4,4,4-heptafluorobutan-2-ol)

• Product Name: 1,1,3,3,4,4,4-heptafluorobutan-2-ol
• CAS No: 2229257-00-3
• MF: C₄H₃F₇O
• MW: 200.054846048355
• CID: 6488917
• PubChem ID: 88837306
• Update Time: 2024-01-07

1,1,3,3,4,4,4-heptafluorobutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,3,3,4,4,4-heptafluorobutan-2-ol
• EN300-1945270
• 2229257-00-3
• SCHEMBL11809438

• Inchi： 1S/C4H3F7O/c5-2(6)1(12)3(7,8)4(9,10)11/h1-2,12H
• InChI Key： DCNISWOMELZYCY-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(C(F)F)O)F

Computed Properties

• Exact Mass: 200.00721185g/mol
• Monoisotopic Mass: 200.00721185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Fluorohydrins